Cas no 6409-25-2 (2-Naphthalenesulfonicacid,3-[2-[4-[2-(4-amino-7-sulfo-1-naphthalenyl)diazenyl]phenyl]diazenyl]-6-[2-(2,4-diaminophenyl)diazenyl]-4-hydroxy-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid,3-[2-[4-[2-(4-amino-7-sulfo-1-naphthalenyl)diazenyl]phenyl]diazenyl]-6-[2-(2,4-diaminophenyl)diazenyl]-4-hydroxy-,sodium salt (1:2)
• CAS No: 6409-25-2
• MF: C₃₂H₂₃N₉Na₂O₇S₂
• MW: 755.6906645298
• CID: 516928
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,3-[2-[4-[2-(4-amino-7-sulfo-1-naphthalenyl)diazenyl]phenyl]diazenyl]-6-[2-(2,4-diaminophenyl)diazenyl]-4-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,3-[2-[4-[2-(4-amino-7-sulfo-1-naphthalenyl)diazenyl]phenyl]diazenyl]-6-[2-(2,4-diaminophenyl)diazenyl]-4-hydroxy-,sodium salt (1:2)
• 2-Naphthalenesulfonicacid,3-[2-[4-[2-(4-amino-7-sulfo-1-naphthalenyl)diazenyl]phenyl]diazenyl]-6-[2-(2,4-diaminophenyl)diazen
• disodium 3-[[4-[(4-amino-7-sulphonatonaphthyl)azo]phenyl]azo]-6-[(2,4-diaminophenyl)azo]-4-hydroxynaphthalene-2-sulphonate
• 2-Naphthalenesulfonic acid, 3-((4-((4-amino-7-sulfo-1-naphthalenyl)azo)phenyl)azo)-6-((2,4-diaminophenyl)azo)-4-hydroxy-, disodium salt
• Disodium 3-((4-((4-amino-7-sulphonatonaphthyl)azo)phenyl)azo)-6-((2,4-diaminophenyl)azo)-4-hydroxynaphthalene-2-sulphonate
• disodium 5-amino-8-[(E)-{4-[(2E)-2-{7-[(E)-(2,4-diaminophenyl)diazenyl]-1-oxo-3-sulfonatonaphthalen-2(1H)-ylidene}hydrazino]phenyl}diazenyl]naphthalene-2-sulfonate

Computed Properties

• Exact Mass: 755.09609
• Monoisotopic Mass: 755.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1560
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 300A^2

Experimental Properties

• PSA: 286.85